Cas no 2227744-73-0 (rac-(1R,3R)-3-(1-benzofuran-5-yl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-3-(1-benzofuran-5-yl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2227744-73-0
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• CID: 6067907
• PubChem ID: 165610974
• Update Time: 2025-07-23

rac-(1R,3R)-3-(1-benzofuran-5-yl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(1-benzofuran-5-yl)-2,2-dimethylcyclopropylmethanamine
• rac-[(1R,3R)-3-(1-benzofuran-5-yl)-2,2-dimethylcyclopropyl]methanamine
• EN300-1739511
• 2227744-73-0

• Inchi： 1S/C14H17NO/c1-14(2)11(8-15)13(14)10-3-4-12-9(7-10)5-6-16-12/h3-7,11,13H,8,15H2,1-2H3/t11-,13-/m0/s1
• InChI Key： PWUROBYCUYYLPB-AAEUAGOBSA-N
• SMILES： O1C=CC2=C1C=CC(=C2)[C@H]1[C@H](CN)C1(C)C

Computed Properties

• Exact Mass: 215.131014166g/mol
• Monoisotopic Mass: 215.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2Ų

Additional information on rac-(1R,3R)-3-(1-benzofuran-5-yl)-2,2-dimethylcyclopropylmethanamine

Professional Introduction to Rac-(1R,3R)-3-(1-benzofuran-5-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227744-73-0)

Rac-(1R,3R)-3-(1-benzofuran-5-yl)-2,2-dimethylcyclopropylmethanamine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2227744-73-0, represents a fascinating example of structural complexity and functional diversity. The molecular structure incorporates a cyclopropyl backbone, which is a key feature that contributes to its unique chemical properties and potential biological activities.

The presence of the benzofuran moiety in the molecular framework is another critical aspect that enhances the compound's pharmacological relevance. Benzofuran derivatives are well-documented for their diverse biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. The specific arrangement of functional groups around the cyclopropyl ring in Rac-(1R,3R)-3-(1-benzofuran-5-yl)-2,2-dimethylcyclopropylmethanamine suggests that this compound may exhibit novel interactions with biological targets, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of new drug candidates that leverage structural motifs such as cyclopropyl compounds. These structures are known for their ability to induce conformational constraints, which can enhance binding affinity and selectivity towards biological targets. The dimethyl substitution on the cyclopropyl ring in this compound further modulates its electronic properties and steric environment, potentially influencing its pharmacokinetic behavior.

One of the most compelling aspects of studying compounds like Rac-(1R,3R)-3-(1-benzofuran-5-yl)-2,2-dimethylcyclopropylmethanamine is the opportunity to explore new chemical space. Traditional drug discovery often relies on known scaffolds and mechanisms, but the introduction of novel structural elements can lead to breakthroughs in therapeutic intervention. The benzofuran component, in particular, has been extensively studied for its potential in modulating various biological pathways. For instance, recent research has highlighted the role of benzofuran derivatives in inhibiting enzymes associated with inflammatory diseases and cancer progression.

The stereochemistry of this compound is also a critical factor to consider. The (1R,3R) configuration indicates a specific spatial arrangement of substituents around the cyclopropyl ring, which can significantly impact its biological activity. Stereoisomers often exhibit different pharmacological profiles due to variations in their interaction with biological targets. Therefore, understanding the stereochemical aspects of Rac-(1R,3R)-3-(1-benzofuran-5-yl)-2,2-dimethylcyclopropylmethanamine is essential for optimizing its therapeutic potential.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. By leveraging molecular modeling techniques, scientists can simulate how this compound interacts with various biological targets at the atomic level. These simulations have been instrumental in guiding experimental design and optimizing lead compounds for drug development. For instance, computational studies have suggested that modifications to the benzofuran ring could enhance binding affinity to specific enzymes or receptors.

The synthesis of such complex molecules requires meticulous planning and expertise in organic chemistry. The multi-step synthesis of Rac-(1R,3R)-3-(1-benzofuran-5-yl)-2,2-dimethylcyclopropylmethanamine involves careful consideration of reaction conditions and stereocontrol to ensure high yield and purity. Recent innovations in synthetic methodologies have made it possible to construct intricate molecular frameworks more efficiently than ever before. Techniques such as asymmetric synthesis and catalytic transformations have been particularly valuable in achieving the desired stereochemical outcomes.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are increasingly exploring its use in other areas such as agrochemicals and materials science. The unique structural features of benzofuran derivatives make them attractive candidates for developing novel materials with specific properties. Additionally, their ability to interact with biological systems suggests they could play a role in designing smart materials that respond to environmental stimuli.

In conclusion, Rac-(1R,3R)-3-(1-benzofuran-5-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227744-73-0) represents a significant advancement in pharmaceutical chemistry and medicinal research. Its complex structure and functional diversity make it a promising candidate for further investigation into various therapeutic applications. As research continues to uncover new insights into its biological activity and synthetic possibilities, this compound is poised to make substantial contributions to both academic study and industrial innovation.